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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Porphobilinogen Deaminase (PBGD)

gene, also known as Hydroxymethylbilane Synthase (HMBS). We will delve into its core

function, biochemical properties, and its critical role in the heme biosynthesis pathway.

Furthermore, this guide will explore the clinical significance of PBGD, particularly its association

with Acute Intermittent Porphyria (AIP), and provide detailed experimental protocols for its

study.

Core Function and Mechanism of the PBGD Gene
Product
The PBGD gene, located on chromosome 11q23.3, encodes the enzyme Porphobilinogen

Deaminase, the third enzyme in the heme biosynthetic pathway.[1] This cytosolic enzyme plays

a pivotal role in the polymerization of four molecules of the monopyrrole porphobilinogen (PBG)

into the linear tetrapyrrole, hydroxymethylbilane (HMB).[2][3] This reaction is a critical step in

the synthesis of heme, a vital component of hemoglobin, myoglobin, and cytochromes.
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The catalytic mechanism of PBGD is a sequential head-to-tail condensation of four PBG

molecules. The enzyme utilizes a unique dipyrromethane cofactor, which is covalently bound to

a cysteine residue in the active site, to initiate the polymerization process.[2][4]

Quantitative Data on PBGD
Understanding the quantitative aspects of PBGD function is crucial for research and drug

development. The following tables summarize key quantitative data related to the enzyme's

activity and expression.

Table 1: Kinetic Parameters of Human Porphobilinogen Deaminase

Parameter Value Conditions Reference

Km for

Porphobilinogen

(PBG)

~10 µM
Recombinant human

enzyme
[4]

Optimal pH 7.4 - 8.2 Human erythrocytes [5]

Optimal Temperature 37°C Human erythrocytes [6]

Note: Specific Vmax values for the wild-type human enzyme are not consistently reported in

the literature and can vary based on the assay conditions and enzyme purity.

Table 2: Relative Expression of PBGD in Human Tissues
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Tissue
Protein Expression
Level

mRNA Expression
Level

Reference

Bone Marrow High High [7]

Liver Medium High [7]

Erythrocytes High
N/A (mature cells lack

nucleus)
[1]

Brain Medium Medium [7]

Kidney Medium Medium [7]

Heart Low Medium [7]

Lung Low Medium [7]

Skeletal Muscle Low Low [7]

Expression levels are summarized from immunohistochemistry and RNA sequencing data from

The Human Protein Atlas.

Signaling Pathway: The Heme Biosynthesis
Pathway
PBGD functions within the well-defined heme biosynthesis pathway. A deficiency in PBGD

activity disrupts this pathway, leading to the accumulation of upstream precursors, primarily

PBG and delta-aminolevulinic acid (ALA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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